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Abstract

Isopropyl nitrate (IPN), a compound with a rich history rooted in the development of energetic
materials, continues to find niche but critical applications. This technical guide provides an in-
depth exploration of the discovery, synthesis, chemical properties, and notable uses of
isopropyl nitrate. Detailed experimental protocols for its synthesis are provided, and key
guantitative data are summarized for easy reference. Visual diagrams are included to illustrate
the synthetic pathway.

Introduction

Isopropyl nitrate (IPN), systematically named propan-2-yl nitrate, is a colorless liquid
monopropellant with the chemical formula CsH7NOs. While its primary applications have been
in the aerospace and automotive industries, a thorough understanding of its properties and
synthesis is valuable for researchers in various fields of chemistry. This document serves as a
comprehensive technical resource on isopropyl nitrate.

History and Discovery

The exact date and attribution for the first synthesis of isopropyl nitrate are not definitively
documented in readily available historical records. However, its discovery can be situated
within the broader context of the intensive investigation of organic nitrates in the late 19th
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century. The Belgian chemist Louis Henry, known for his extensive work on the synthesis of a
vast number of new organic compounds, including organic nitrates, is a likely figure to have first
synthesized isopropyl nitrate in the late 1800s. His work on the reaction of alcohols with nitric
acid laid the foundation for the synthesis of many alkyl nitrates.

Initial interest in alkyl nitrates was driven by their energetic properties. Isopropyl nitrate, while
being a low-sensitivity explosive, found more practical applications beyond its explosive
potential. In the mid-20th century, it was developed as a monopropellant for jet engine starters,
most notably under the name AVPIN. This application was critical for military interceptor
aircraft, requiring rapid engine starts.[1][2] Versions of the Rolls-Royce Avon turbojet engine
utilized a geared turbine starter motor that burned isopropyl nitrate.[2] The AVPIN system
provided a powerful and rapid start, and despite some early issues with misfires in systems like
those on the Gloster Javelin, it was later demonstrated to be a stable and effective fuel.[1]
Isopropyl nitrate was also commercially sold in the 1960s by the Turbonique company under
the brand name "Thermolene" as a fuel for their turbine-powered "drag axles" and
superchargers.[1] Beyond its use as a monopropellant, isopropyl nitrate has also been
utilized as a diesel cetane improver.[1][3]

Physicochemical Properties

Isopropyl nitrate is a colorless liquid with a pleasant, fruity odor.[4] It is highly flammable and
burns with a nearly invisible flame, which presents a significant handling hazard.[1][3] It is
denser than water and is insoluble in water.[4]

Table 1: Physical and Chemical Properties of Isopropyl
Nitrate
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Property Value Reference
Molecular Formula C3H7NOs [1]
Molar Mass 105.09 g/mol [1]
Appearance Colorless liquid [1]
Density 1.036 g/cm3 (at 20 °C) [1]
Melting Point -82.5°C [1]
Boiling Point 101.5°C [1]
Flash Point 22.2°C [1]
Detonation Velocity ~5400 m/s [1]
Solubility in water Insoluble [4]

Synthesis of Isopropyl Nitrate

The primary method for the synthesis of isopropyl nitrate is through the esterification of

isopropyl alcohol with nitric acid. A key challenge in this synthesis is the potential for oxidative

side reactions, which can lead to the formation of acetone and other byproducts.[3] To mitigate

these side reactions, urea is commonly added to the reaction mixture. Urea reacts with and

neutralizes any nitrous acid that may be formed, thus preventing the oxidation of the alcohol.[3]

Experimental Protocol: Laboratory Scale Synthesis

This protocol is a generalized procedure based on common laboratory-scale synthesis

methods.

Materials:

 Isopropyl alcohol (anhydrous)

o Concentrated nitric acid (e.g., 70%)

e Urea
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Sodium bicarbonate solution (5%)

Anhydrous magnesium sulfate or calcium chloride

Ice bath

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a flask equipped with a dropping funnel and a stirrer, a mixture of
isopropyl alcohol and urea is prepared. The flask is cooled in an ice bath to maintain a low
temperature.

Nitrification: Concentrated nitric acid is added dropwise from the dropping funnel to the
cooled and stirred alcohol-urea mixture. The temperature of the reaction mixture should be
carefully monitored and maintained below 10°C.

Reaction Completion: After the addition of nitric acid is complete, the mixture is stirred for an
additional period while still in the ice bath to ensure the reaction goes to completion.

Work-up: The reaction mixture is then poured into a separatory funnel containing cold water.
The lower layer, which is the crude isopropyl nitrate, is separated.

Neutralization: The crude product is washed successively with cold water, a 5% sodium
bicarbonate solution to neutralize any remaining acid, and finally with water again.

Drying: The washed isopropyl nitrate is dried over an anhydrous drying agent such as
magnesium sulfate or calcium chloride.

Purification: The dried product can be further purified by distillation under reduced pressure.

Industrial Production

Industrial-scale production of isopropyl nitrate often involves a continuous process where

isopropyl alcohol and nitric acid are continuously fed into a reactor. The isopropyl nitrate
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product is continuously removed by distillation.

Visualization of the Synthesis Workflow

The following diagram illustrates the key steps in the laboratory synthesis of isopropyl nitrate.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Isopropyl nitrate - Wikipedia [en.wikipedia.org]

e 2. Aircraft engine starting - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b155222?utm_src=pdf-body
https://www.benchchem.com/product/b155222?utm_src=pdf-body-img
https://www.benchchem.com/product/b155222?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Isopropyl_nitrate
https://en.wikipedia.org/wiki/Aircraft_engine_starting
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o 3. Isopropyl nitrate - Sciencemadness Wiki [sciencemadness.org]
e 4. solubilityofthings.com [solubilityofthings.com]
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[https://www.benchchem.com/product/b155222#history-and-discovery-of-isopropyl-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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